N-(3-(2-methylthiazol-4-yl)phenyl)-2-(pyridin-3-ylamino)thiazole-4-carboxamide

• IUPAC Name: N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(pyridin-3-ylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H15N5OS2/c1-12-21-16(10-26-12)13-4-2-5-14(8-13)22-18(25)17-11-27-19(24-17)23-15-6-3-7-20-9-15/h2-11H,1H3,(H,22,25)(H,23,24)
• InChI Key: BWKOWRAMJHOTMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)C3=CSC(=N3)NC4=CN=CC=C4
• Molecular Formula: C19H15N5OS2
• Molecular Weight: 393.5 g/mol

Description

N-(3-(2-methylthiazol-4-yl)phenyl)-2-(pyridin-3-ylamino)thiazole-4-carboxamide, commonly known as MTT assay, is a widely used method for measuring cell viability and proliferation. It is a colorimetric assay that measures the metabolic activity of cells and is used in various scientific research applications.

Scientific Research Applications

VEGFR-2 Inhibition

Compounds structurally related to the queried chemical have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These inhibitors demonstrate competitive inhibition with ATP, exhibiting excellent kinase selectivity, favorable pharmacokinetic properties, and robust in vivo efficacy in human lung and colon carcinoma xenograft models (Borzilleri et al., 2006).

Antimicrobial and Antifungal Activities

Another study focuses on the synthesis of heterocyclic compounds, including derivatives structurally similar to the queried compound. These synthesized compounds were characterized and evaluated for their antibacterial and antifungal activities against various microorganisms, demonstrating potential applications in antimicrobial and antifungal treatments (Patel & Patel, 2015).

Antitubercular Activity

Thiazole-aminopiperidine hybrid analogues, which share a resemblance in structural motifs to the queried compound, have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. Among these, certain compounds showed promising activity against all test metrics, including inhibition of Mycobacterium smegmatis GyrB ATPase assay, Mycobacterium tuberculosis DNA gyrase supercoiling assay, antituberculosis activity, and cytotoxicity (Jeankumar et al., 2013).

Environmental Applications

Research into the removal of heavy metals from industrial wastes has also been conducted using compounds structurally related to the queried compound. Novel magnetic nanoadsorbents based on thiazole derivatives have been synthesized and successfully used for the removal of Zn2+ and Cd2+ ions from industrial wastes, showcasing their potential in environmental cleanup efforts (Zargoosh et al., 2015).